Cas no 792892-85-4 (Cyclopenta[c]pyrrole-1-carboxylicacid, octahydro-, (1R,3aR,6aS)-)

• Product Name: Cyclopenta[c]pyrrole-1-carboxylicacid, octahydro-, (1R,3aR,6aS)-
• CAS No: 792892-85-4
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 556032
• PubChem ID: 13232017
• Update Time: 2025-04-19

Cyclopenta[c]pyrrole-1-carboxylicacid, octahydro-, (1R,3aR,6aS)- Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[c]pyrrole-1-carboxylicacid, octahydro-, (1R,3aR,6aS)-
• Cyclopenta[c]pyrrole-1-carboxylic acid, octahydro-, (1R,3aR,6aS)- (9CI)
• DTXSID10530545
• 2220172-16-5
• (1R,3aR,6aS)-Octahydrocyclopenta[c]pyrrole-1-carboxylic acid
• cyclopenta[c]pyrrole-1-carboxylic acid, octahydro-, (1r,3ar,6as)-
• EN300-1266431
• rac-(1R,3aR,6aS)-octahydrocyclopenta[c]pyrrole-1-carboxylic acid
• 792892-85-4

• Inchi： 1S/C8H13NO2/c10-8(11)7-6-3-1-2-5(6)4-9-7/h5-7,9H,1-4H2,(H,10,11)/t5-,6-,7+/m0/s1
• InChI Key： KWRNCAUXSJOYQO-LYFYHCNISA-N
• SMILES： OC([C@H]1[C@H]2CCC[C@H]2CN1)=O

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 49.3Ų